Cas no 866341-90-4 (2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(4-ethoxyphenyl)acetamide
• CAS No: 866341-90-4
• MF: C₂₈H₂₃ClN₂O₆
• MW: 518.945026636124
• CID: 6338737
• PubChem ID: 2135283
• Update Time: 2025-05-20

2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(4-ethoxyphenyl)acetamide
• AKOS001817786
• 2-[8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-ethoxyphenyl)acetamide
• VU0489380-1
• 2-(8-(4-chlorobenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(9H)-yl)-N-(4-ethoxyphenyl)acetamide
• 2-[8-(4-chlorobenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-ethoxyphenyl)acetamide
• 866341-90-4
• F1602-0287

• Inchi： 1S/C28H23ClN2O6/c1-2-35-20-9-7-19(8-10-20)30-26(32)16-31-15-22(27(33)17-3-5-18(29)6-4-17)28(34)21-13-24-25(14-23(21)31)37-12-11-36-24/h3-10,13-15H,2,11-12,16H2,1H3,(H,30,32)
• InChI Key： DNOROGIZWKETGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C(C2=CC3=C(C=C2N(C=1)CC(NC1C=CC(=CC=1)OCC)=O)OCCO3)=O)=O

Computed Properties

• Exact Mass: 518.1244642g/mol
• Monoisotopic Mass: 518.1244642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(4-ethoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 866341-90-4 and Product Name: 2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(4-ethoxyphenyl)acetamide

Compound with the CAS number 866341-90-4 and the product name 2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(4-ethoxyphenyl)acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular structure of this compound features a unique combination of functional groups, including a benzoyl moiety at the 4-position and an acetamide group linked to an ethoxyphenyl ring, which contribute to its distinctive chemical properties and reactivity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The core structure of the compound is derived from a quinoxaline derivative, which is further modified by the introduction of an oxo group at the 9-position and a dioxino ring at the 2,3 positions. These structural features are critical for the compound's interactions with biological targets and its potential therapeutic applications.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The quinoxaline scaffold, in particular, has been extensively studied for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 4-chlorobenzoyl group in this compound enhances its binding affinity to certain biological receptors, making it a promising candidate for further investigation.

The acetamide moiety at the 6-position of the quinoxaline ring introduces additional functionality that can be exploited for modulating biological activity. In particular, the N-(4-ethoxyphenyl)acetamide group has been shown to influence enzyme inhibition and receptor binding affinity. This structural feature is particularly relevant in the context of developing novel therapeutic agents that target specific enzymatic pathways or receptor interactions.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that quinoxaline derivatives can exhibit significant cytotoxic effects against various cancer cell lines. The specific modifications present in this compound may enhance its ability to interfere with critical cellular processes involved in cancer progression. For instance, the 4-chlorobenzoyl group could facilitate interactions with specific proteins or enzymes that are overexpressed in tumor cells.

In addition to its potential oncological applications, this compound may also have utility in other therapeutic areas. For example, its structural motif suggests that it could interact with receptors or enzymes involved in inflammatory responses. The N-(4-ethoxyphenyl)acetamide group is particularly interesting from a pharmacological standpoint because it can be tailored to optimize binding affinity and selectivity for specific biological targets.

The synthesis and characterization of this compound have been supported by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided valuable insights into the molecular structure and purity of the compound. Additionally, computational studies using molecular modeling techniques have been employed to predict potential binding modes and interactions with biological targets.

Recent advancements in drug discovery technologies have enabled researchers to rapidly screen large libraries of compounds for potential therapeutic activity. This compound has been incorporated into such screens due to its unique structural features and predicted biological activity. Preliminary results from these screens have been encouraging, suggesting that further optimization could lead to the development of novel therapeutic agents.

The development of new pharmaceutical agents often involves iterative optimization processes where various structural analogs are synthesized and tested for improved efficacy and reduced toxicity. This compound serves as a valuable starting point for such efforts due to its promising biological profile. Future studies will focus on modifying key functional groups to enhance potency while minimizing off-target effects.

In conclusion, 2-8-(4-chlorobenzoyl)-9-oxo-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-6-yl-N-(4-ethoxyphenyl)acetamide represents a significant contribution to the field of chemical and pharmaceutical research. Its unique molecular structure and predicted biological activity make it a promising candidate for further investigation in oncology and other therapeutic areas. Continued research into this compound will likely yield valuable insights into its pharmacological properties and potential clinical applications.